Cas no 82068-12-0 (N-(Thien-2-ylsulfonyl)-β-alanine)
82068-12-0 structure
Product Name:N-(Thien-2-ylsulfonyl)-β-alanine
CAS No:82068-12-0
MF:C7H9NO4S2
MW:235.28065943718
CID:844247
PubChem ID:758997
Update Time:2025-04-19
N-(Thien-2-ylsulfonyl)-β-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-[(THIEN-2-YLSULFONYL)AMINO]PROPANOIC ACID
- 82068-12-0
- 3-(thiophene-2-sulfonamido)propanoicacid
- EU-0099421
- AQ-390/43363946
- N-(2-thienylsulfonyl)-beta-alanine
- SR-01000592760
- 3-(thiophene-2-sulfonamido)propanoic acid
- 3-[(Thiophen-2-ylsulfonyl)amino]propanoic acid
- 3-(thiophen-2-ylsulfonylamino)propanoic Acid
- J-511448
- AKOS000264136
- Z45532289
- EN300-08679
- CS-0221240
- SR-01000592760-1
- G36385
- N-(Thien-2-ylsulfonyl)-β-alanine
-
- MDL: MFCD04623545
- Inchi: 1S/C7H9NO4S2/c9-6(10)3-4-8-14(11,12)7-2-1-5-13-7/h1-2,5,8H,3-4H2,(H,9,10)
- InChI Key: PGHCOXJSXMMPHU-UHFFFAOYSA-N
- SMILES: S(C1=CC=CS1)(NCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 234.99730012g/mol
- Monoisotopic Mass: 234.99730012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 120Ų
N-(Thien-2-ylsulfonyl)-β-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B642890-50mg |
N-(Thien-2-ylsulfonyl)-β-alanine |
82068-12-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B642890-100mg |
N-(Thien-2-ylsulfonyl)-β-alanine |
82068-12-0 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B642890-500mg |
N-(Thien-2-ylsulfonyl)-β-alanine |
82068-12-0 | 500mg |
$ 320.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-50mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 97% | 50mg |
¥1497 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-100mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 100mg |
¥1199.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-250mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 250mg |
¥1432.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-500mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 500mg |
¥3182.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-1g |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 1g |
¥4984.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-2.5g |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 97% | 2.5g |
¥11765 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-5g |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 97% | 5g |
¥17381 | 2023-02-17 |
N-(Thien-2-ylsulfonyl)-β-alanine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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